Cas no 2228903-83-9 (4-(azetidin-3-yl)methyl-3,5-dimethoxypyridine)

• Product Name: 4-(azetidin-3-yl)methyl-3,5-dimethoxypyridine
• CAS No: 2228903-83-9
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 6139075
• PubChem ID: 165650541
• Update Time: 2025-06-20

4-(azetidin-3-yl)methyl-3,5-dimethoxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-(azetidin-3-yl)methyl-3,5-dimethoxypyridine
• 4-[(azetidin-3-yl)methyl]-3,5-dimethoxypyridine
• 2228903-83-9
• EN300-1824844

• Inchi： 1S/C11H16N2O2/c1-14-10-6-13-7-11(15-2)9(10)3-8-4-12-5-8/h6-8,12H,3-5H2,1-2H3
• InChI Key： IZABDDQBPNWXQE-UHFFFAOYSA-N
• SMILES： O(C)C1C=NC=C(C=1CC1CNC1)OC

Computed Properties

• Exact Mass: 208.121177757g/mol
• Monoisotopic Mass: 208.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 43.4Ų

Additional information on 4-(azetidin-3-yl)methyl-3,5-dimethoxypyridine

Introduction to 4-(azetidin-3-yl)methyl-3,5-dimethoxypyridine (CAS No. 2228903-83-9)

4-(azetidin-3-yl)methyl-3,5-dimethoxypyridine, identified by the Chemical Abstracts Service Number (CAS No.) 2228903-83-9, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic compound features a pyridine core substituted with two methoxy groups at the 3rd and 5th positions, linked to an azetidine ring via a methyl group. The unique structural motif of this molecule positions it as a valuable scaffold for the development of novel bioactive agents, particularly in the context of drug discovery and molecular pharmacology.

The pyridine moiety is a well-documented pharmacophore in medicinal chemistry, known for its ability to interact with various biological targets such as enzymes and receptors. The presence of methoxy groups enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for further derivatization and optimization. Additionally, the azetidine ring introduces conformational flexibility, which can be exploited to fine-tune binding properties and improve pharmacokinetic profiles.

In recent years, there has been growing interest in exploring the potential of 4-(azetidin-3-yl)methyl-3,5-dimethoxypyridine in the development of therapeutic agents. Its structural features suggest potential applications in multiple therapeutic areas, including oncology, neurology, and anti-inflammatory diseases. The compound’s ability to modulate biological pathways through selective interactions with target proteins makes it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its versatility as a building block for drug design. The combination of the pyridine core and azetidine ring provides a rich scaffold for chemical modification, allowing researchers to explore diverse chemical space. This flexibility is particularly valuable in modern drug discovery pipelines, where rapid identification and optimization of lead compounds are essential.

Recent studies have highlighted the importance of 4-(azetidin-3-yl)methyl-3,5-dimethoxypyridine in the development of small-molecule inhibitors targeting specific disease-related pathways. For instance, research has demonstrated its potential as an inhibitor of kinases and other enzyme targets involved in cancer progression. The compound’s ability to bind to these targets with high affinity and selectivity underscores its significance in medicinal chemistry.

The synthesis of 4-(azetidin-3-yl)methyl-3,5-dimethoxypyridine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels, ensuring that the final product meets stringent pharmaceutical standards. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have played a crucial role in constructing the complex framework of this molecule.

The pharmacological evaluation of 4-(azetidin-3-yl)methyl-3,5-dimethoxypyridine has revealed intriguing biological activities that warrant further exploration. Preclinical studies have shown that this compound exhibits promising effects on various disease models, including those relevant to neurological disorders and inflammatory conditions. These findings have prompted researchers to investigate its mechanism of action and potential therapeutic applications in greater detail.

The structural diversity offered by 4-(azetidin-3-yl)methyl-3,5-dimethoxypyridine also makes it an attractive candidate for structure-based drug design approaches. High-resolution crystal structures obtained through X-ray crystallography have provided valuable insights into how this compound interacts with biological targets at the atomic level. These structural details are crucial for rationalizing its biological activity and guiding future modifications to enhance its efficacy.

In conclusion,4-(azetidin-3-yl)methyl-3,5-dimethoxypyridine (CAS No. 2228903-83-9) represents a significant advancement in pharmaceutical chemistry with broad applications in drug discovery and development. Its unique structural features, combined with promising preclinical results, position it as a cornerstone compound for future research efforts aimed at addressing unmet medical needs across multiple therapeutic areas.